Cas no 15464-47-8 (Tetraphenylphosphonium phenoxide)

• Product Name: Tetraphenylphosphonium phenoxide
• CAS No: 15464-47-8
• MF: C₃₀H₂₅OP
• MW: 432.492668867111
• MDL: MFCD22200717
• CID: 169837
• PubChem ID: 11122906
• Update Time: 2025-06-11

Tetraphenylphosphonium phenoxide Chemical and Physical Properties

Names and Identifiers

• Tetraphenylphosphonium phenolate
• tetraphenylphosphanium,phenoxide
• EINECS 239-480-3
• Tetraphenylphosphonium phenoxide
• E76176
• SCHEMBL49763
• Tetraphenylphosphanium Phenoxide
• Tetraphenylphosphoniumphenolate
• MFCD22200717
• CS-0198955
• FT-0660409
• AKOS016008047
• NS00084992
• tetraphenylphosphanium;phenoxide
• 15464-47-8
• DTXSID50935030
• A855067
• ZLLNYWQSSYUXJM-UHFFFAOYSA-M
• DB-372093

• MDL： MFCD22200717
• Inchi： 1S/C24H20P.C6H6O/c1-5-13-21(14-6-1)25(22-15-7-2-8-16-22,23-17-9-3-10-18-23)24-19-11-4-12-20-24;7-6-4-2-1-3-5-6/h1-20H;1-5,7H/q+1;/p-1
• InChI Key： ZLLNYWQSSYUXJM-UHFFFAOYSA-M
• SMILES： [P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.[O-]C1C=CC=CC=1

Computed Properties

• Exact Mass: 432.16400
• Monoisotopic Mass: 432.164302414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.1Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 36.65000
• LogP: 6.13640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on Tetraphenylphosphonium phenoxide

Comprehensive Analysis of Tetraphenylphosphonium Phenoxide (CAS No. 15464-47-8): Properties, Applications, and Industry Insights

Tetraphenylphosphonium phenoxide (CAS No. 15464-47-8) is a highly specialized organophosphorus compound with a unique molecular structure, combining a tetraphenylphosphonium cation and a phenoxide anion. This ionic compound has garnered significant attention in both academic and industrial research due to its versatile chemical properties and wide-ranging applications. The compound is often referred to by its systematic name, tetraphenylphosphonium phenolate, or its abbreviated form, TPP phenoxide, making it a subject of interest in organic synthesis, catalysis, and material science.

One of the most notable features of Tetraphenylphosphonium phenoxide is its role as a phase-transfer catalyst (PTC). In recent years, the demand for efficient and environmentally friendly catalysts has surged, driven by the global push toward sustainable chemistry. Researchers have explored TPP phenoxide as a potential candidate for facilitating reactions in biphasic systems, where it enhances the solubility of reactants across immiscible phases. This aligns with the growing trend of green chemistry and the search for non-toxic catalysts, topics frequently searched in scientific databases and AI-driven platforms.

The compound's thermal stability and ionic nature also make it a valuable component in advanced material science. For instance, tetraphenylphosphonium-based ionic liquids have been investigated for their potential in energy storage systems, such as lithium-ion batteries and supercapacitors. This connection to renewable energy technologies taps into a high-traffic keyword area, as industries and researchers seek innovative materials to improve energy efficiency. Additionally, 15464-47-8 has been studied for its role in polymer stabilization, another hot topic in material science forums.

From a synthetic chemistry perspective, Tetraphenylphosphonium phenoxide is often utilized as a mild base or nucleophile in organic transformations. Its ability to participate in arylations and alkylations without harsh conditions makes it attractive for pharmaceutical intermediates and fine chemical production. Searches for mild reaction conditions and high-yield synthetic routes frequently appear in AI-generated queries, reflecting the compound's relevance to modern lab workflows.

In analytical chemistry, TPP phenoxide has been employed as a chromatographic standard or ion-pairing agent, particularly in HPLC and mass spectrometry. This application ties into the broader discussion of analytical method development, a recurring theme in scientific literature and online searches. The compound's well-defined structure and stability under analytical conditions contribute to its utility in this niche.

Looking ahead, the future of Tetraphenylphosphonium phenoxide research may focus on its structure-activity relationships and potential in emerging technologies like molecular electronics or smart materials. As the scientific community continues to explore multi-functional compounds, 15464-47-8 remains a compelling case study due to its dual ionic and aromatic characteristics. These keywords not only enhance SEO but also reflect genuine industry trends and user search behaviors.

In summary, Tetraphenylphosphonium phenoxide (CAS No. 15464-47-8) represents a fascinating intersection of fundamental chemistry and applied science. Its diverse applications—from catalysis to energy materials—position it as a compound of enduring interest, particularly in an era prioritizing sustainable innovation. By addressing these high-interest topics while maintaining technical rigor, this overview aims to serve both specialized researchers and broader scientific audiences.